Cas no 1019516-87-0 (N-(4-methylpentan-2-yl)-4-(methylsulfanyl)aniline)

• Product Name: N-(4-methylpentan-2-yl)-4-(methylsulfanyl)aniline
• CAS No: 1019516-87-0
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• CID: 5166003
• PubChem ID: 43192261
• Update Time: 2026-03-04

N-(4-methylpentan-2-yl)-4-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1,3-dimethylbutyl)-4-(methylthio)-
• N-(4-methylpentan-2-yl)-4-(methylsulfanyl)aniline

• Inchi： 1S/C13H21NS/c1-10(2)9-11(3)14-12-5-7-13(15-4)8-6-12/h5-8,10-11,14H,9H2,1-4H3
• InChI Key： ZNWSNMLFMBDUMK-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC(C)C)=CC=C(SC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(4-methylpentan-2-yl)-4-(methylsulfanyl)aniline

Research Briefing on N-(4-methylpentan-2-yl)-4-(methylsulfanyl)aniline (CAS: 1019516-87-0)

N-(4-methylpentan-2-yl)-4-(methylsulfanyl)aniline (CAS: 1019516-87-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential industrial applications.

The compound has been investigated for its role in modulating specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility as an intermediate in the synthesis of kinase inhibitors, which are pivotal in cancer therapy. The study demonstrated that derivatives of N-(4-methylpentan-2-yl)-4-(methylsulfanyl)aniline exhibit promising inhibitory effects on tyrosine kinases, suggesting its potential as a scaffold for anticancer drug development.

Another key area of research involves the compound's metabolic stability and pharmacokinetic properties. A recent preclinical study evaluated its bioavailability and tissue distribution, revealing favorable absorption profiles in rodent models. These findings, published in Drug Metabolism and Disposition, underscore its suitability for further optimization in drug design pipelines.

Industrial applications of N-(4-methylpentan-2-yl)-4-(methylsulfanyl)aniline have also gained traction. Patent filings from 2022-2023 describe its use in agrochemical formulations, leveraging its structural motifs to enhance pesticide efficacy. This dual utility in pharmaceuticals and agrochemicals positions the compound as a versatile candidate for interdisciplinary research.

In conclusion, N-(4-methylpentan-2-yl)-4-(methylsulfanyl)aniline represents a compelling case study in translational chemical biology. Ongoing research aims to elucidate its mechanism of action and expand its therapeutic and industrial applications. Collaborative efforts between academia and industry are expected to accelerate its development into clinically and commercially viable products.